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Compound of Interest

Compound Name: Zeteletinib hemiadipate

Cat. No.: B10832660 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the safe and

compliant disposal of Zeteletinib hemiadipate, a selective RET kinase inhibitor. Adherence to

these procedures is essential to mitigate risks to personnel and the environment.

Zeteletinib hemiadipate is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1]. Therefore, it is imperative that this compound is not disposed of through

standard laboratory drains or as regular waste.

Key Hazard Information
A summary of the primary hazards associated with Zeteletinib hemiadipate is provided in the

table below. This information is derived from the Safety Data Sheet (SDS) and should be

reviewed before handling the compound.

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]
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Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure that the following personal protective

equipment is worn to minimize exposure:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves (e.g., nitrile).

Body Protection: Impervious clothing, such as a lab coat.

Respiratory Protection: A suitable respirator should be used if there is a risk of dust or

aerosol formation[1].

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of Zeteletinib
hemiadipate.

Segregation and Collection:

Do not mix Zeteletinib hemiadipate waste with other chemical waste streams unless

compatibility has been confirmed.

Collect all solid waste, including contaminated consumables (e.g., weighing paper, pipette

tips), in a dedicated, clearly labeled, and sealable hazardous waste container.

For solutions containing Zeteletinib hemiadipate, use a designated, leak-proof

hazardous waste container.

Waste Container Labeling:

Label the hazardous waste container clearly with "Hazardous Waste," the full chemical

name "Zeteletinib hemiadipate," and the appropriate hazard pictograms (e.g., harmful,

environmental hazard).

Indicate the approximate quantity of waste in the container.
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Storage Pending Disposal:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

Ensure the storage area is inaccessible to unauthorized personnel.

Arranging for Disposal:

Dispose of the contents and the container through an approved and licensed hazardous

waste disposal company[1].

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste. They will provide specific instructions

and ensure compliance with all federal, state, and local regulations.

Spill Management:

In the event of a spill, avoid dust and aerosol formation[1].

Carefully collect the spilled material using appropriate tools and place it into the

designated hazardous waste container.

Clean the spill area thoroughly with a suitable decontaminating agent.

Report the spill to your EHS department.

Emergency First Aid Procedures
In case of accidental exposure, follow these first aid measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse

mouth[1].

Eye Contact: Remove any contact lenses and immediately flush eyes with large amounts of

water. Seek prompt medical attention[1].
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Skin Contact: Rinse skin thoroughly with large amounts of water and remove contaminated

clothing. Call a physician[1].

Inhalation: Immediately move the affected person to fresh air.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Zeteletinib hemiadipate.
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Start: Zeteletinib Hemiadipate Waste Generated
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Caption: Zeteletinib Hemiadipate Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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